N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-4-methylsulfonylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-4-methylsulfonylbenzamide is a useful research compound. Its molecular formula is C18H18N2O3S2 and its molecular weight is 374.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antitumor Applications
Antimicrobial Evaluation : Studies have synthesized novel heterocyclic compounds incorporating sulfamoyl moieties, aiming to develop antimicrobial agents. These compounds, including derivatives similar to the specified compound, showed promising antibacterial and antifungal activities, indicating their potential application in developing new antimicrobial therapies (Darwish et al., 2014).
Antitumor Evaluation : Research into the synthesis of heterocyclic compounds derived from similar compounds has highlighted their potential in antitumor applications. These compounds exhibited significant antiproliferative activity against various human cancer cell lines, suggesting their use in developing novel anticancer drugs (Shams et al., 2010).
Molecular Docking and Antibacterial Evaluation
Molecular Docking Studies : New series of derivatives have been synthesized and evaluated for their interaction with bacterial protein receptors. Molecular docking studies indicated that certain derivatives exhibit good binding affinity, suggesting their potential application in designing antibacterial agents (Ravichandiran et al., 2015).
Cardiac Electrophysiological Activity
Selective Class III Agents : The synthesis and evaluation of N-substituted imidazolylbenzamides, including compounds with similar structural features, have demonstrated potential as selective class III agents for cardiac electrophysiological activity. These findings open avenues for developing new therapies for arrhythmias (Morgan et al., 1990).
Neuroprotective and Anticonvulsant Activity
Anticonvulsant Profiles : Neuroprotective agents, including sulfonyl(thio)ureas with structural similarities, have been evaluated for their anticonvulsant activity. Their profiles are akin to phenytoin, indicating their potential as more effective anticonvulsant drugs (Masereel et al., 1997).
Electrophysiological Modulation
AMPA Receptor Potentiation : The discovery of compounds acting as potentiators for the AMPA receptor highlights the potential for attenuating cognitive deficits, with specific derivatives showing promising preclinical characterizations for use in schizophrenia therapy (Shaffer et al., 2015).
Properties
IUPAC Name |
N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-4-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3S2/c1-25(22,23)13-9-7-12(8-10-13)17(21)20-18-15(11-19)14-5-3-2-4-6-16(14)24-18/h7-10H,2-6H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RINWDWHTNAJVDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCCC3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.